Cas no 144356-45-6 (7-Hexadecenedioic acid, 10-ethenyl-)
144356-45-6 structure
Product Name:7-Hexadecenedioic acid, 10-ethenyl-
CAS No:144356-45-6
MF:C18H30O4
MW:310.428406238556
CID:1314338
PubChem ID:71345686
Update Time:2025-04-20
7-Hexadecenedioic acid, 10-ethenyl- Chemical and Physical Properties
Names and Identifiers
-
- 7-Hexadecenedioic acid, 10-ethenyl-
- 10-ethenylhexadec-7-enedioic acid
- 144356-45-6
- DTXSID60771946
-
- Inchi: 1S/C18H30O4/c1-2-16(13-9-7-11-15-18(21)22)12-8-5-3-4-6-10-14-17(19)20/h2,5,8,16H,1,3-4,6-7,9-15H2,(H,19,20)(H,21,22)
- InChI Key: UVWLTNRLOKTAJW-UHFFFAOYSA-N
- SMILES: OC(CCCCCC(C=C)CC=CCCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 310.2145
- Monoisotopic Mass: 310.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
7-Hexadecenedioic acid, 10-ethenyl- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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